molecular formula C23H21ClN4O3 B2719897 3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-(3-phenylpropyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide CAS No. 921509-28-6

3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-(3-phenylpropyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

Cat. No. B2719897
CAS RN: 921509-28-6
M. Wt: 436.9
InChI Key: IXNZZTRTZOHIFM-UHFFFAOYSA-N
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Description

The compound belongs to the class of pyrimidines, which are heterocyclic compounds. Pyrimidines have a six-membered ring structure with two nitrogen atoms at the 1st and 3rd positions . They are an integral part of DNA and RNA and have diverse pharmacological properties .


Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidines can be synthesized by reacting chalcone with guanidine hydrochloride . Another method involves heating 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides .


Molecular Structure Analysis

The molecular structure of pyrimidines includes a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at the 1st and 3rd positions .

Scientific Research Applications

Synthesis and Biological Activity

  • Development of Antimicrobial Agents : Research has shown that derivatives of tetrahydropyrimidine and thiazolopyrimidine, which share structural similarities with the compound , have been synthesized and tested for antimicrobial activities. These compounds have demonstrated significant inhibition against bacterial and fungal growth, suggesting potential applications in developing new antimicrobial agents (Akbari et al., 2008).

Anticancer and Anti-inflammatory Research

  • Anticancer Applications : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. Some of these compounds showed promising results as anticancer agents, indicating potential pathways for research into cancer treatment (Rahmouni et al., 2016).

  • Anti-inflammatory Agents : The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds has shown significant analgesic and anti-inflammatory activities. These findings suggest possible applications in developing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Advanced Material Synthesis

  • Polymer Science : Research into the synthesis of aromatic polyamides and polyimides based on specific diamines suggests applications in creating new materials with high thermal stability and solubility in polar solvents. These materials could have applications in electronics, aerospace, and other high-performance materials (Yang & Lin, 1995).

properties

IUPAC Name

3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-(3-phenylpropyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21ClN4O3/c1-27-14-18(21(29)25-13-5-8-15-6-3-2-4-7-15)19-20(27)22(30)28(23(31)26-19)17-11-9-16(24)10-12-17/h2-4,6-7,9-12,14H,5,8,13H2,1H3,(H,25,29)(H,26,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IXNZZTRTZOHIFM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NCCCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21ClN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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